Cas no 2469-55-8 (1,3-Bis(3-aminopropyl)tetramethyldisiloxane)

• Product Name: 1,3-Bis(3-aminopropyl)tetramethyldisiloxane
• CAS No: 2469-55-8
• MF: C₁₀H₂₈N₂OSi₂
• MW: 248.513124465942
• MDL: MFCD00039786
• CID: 43026
• PubChem ID: 87564456
• Update Time: 2025-04-18

1,3-Bis(3-aminopropyl)tetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 3,3'-(1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(propan-1-amine)
• 1,3-Bis(3-aminopropyl)-1,1,3,3-tetramethyldisiloxane
• 1,3-BIS(3-AMINOPROPYL)TETRAMETHYLDISILOXANE
• 1,3-Bis(3-aminopropyl)tetramethyldisiloxane [Monomer for silicon modified polyamides]
• 1 3-BIS(3-AMINOPROPYL)-1 1 3 3-TETRA- METHYLDISILOXANE
• 1,3-Bis(aminopropyl)tetramethyldisiloxane
• 3-[[3-aminopropyl(dimethyl)silyl]oxy-dimethylsilyl]propan-1-amine
• 1,3-Bis(3-aminopropyl)tetrameyldisiloxane
• 1,9-diamino-4,4,6,6-tetramethyl-5-oxa-4,6-disilanonane
• 4,4,6,6-tetramethyl-5-oxa-4,6-disila-nonanediyldiamine
• B 1710
• EINECS 219-588-7
• Tetramethyl-1,3-bis(3-aminopropyl)disiloxane
• 3,3'-(1,1,3,3-tetramethyldisiloxane-1,3-diyl)bispropylamine
• bis(.gamma.-Aminopropyl) tetramethyldisiloxane
• 1,3-bis(3-aminopropyl)-1,1,3,3-tetramethyl-disiloxan
• 3,3'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-1-propanamin
• 1,3-bis(3-Aminopropyl) tetramethyldisiloxane
• 1,3-bis (3-aminopropyl) - 1,1,3,3-tetramethyldisiloxane/aminopropyl double head
• 1,3-Bis(3-aminopropyl)tetramethyldisiloxane

• MDL： MFCD00039786
• Inchi： 1S/C10H28N2OSi2/c1-14(2,9-5-7-11)13-15(3,4)10-6-8-12/h5-12H2,1-4H3
• InChI Key： GPXCORHXFPYJEH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCN)O[Si](C)(C)CCCN
• BRN： 1760876

Computed Properties

• Exact Mass: 248.17400
• Monoisotopic Mass: 248.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.901
• Boiling Point: 142°C/11.5mmHg(lit.)
• Flash Point: 91 ºC
• Refractive Index: 1.451
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 61.27000
• LogP: 3.51140
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1,3-Bis(3-aminopropyl)tetramethyldisiloxane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： R34
• Safety Instruction： S26; S28; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• RTECS：JM9235000
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Storage Condition：2-8°C
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：8

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals High Polymer Materials